Cas no 98814-59-6 (Benzenamine, 4-butyl-N-[(4-ethoxyphenyl)methylene]-)

• Product Name: Benzenamine, 4-butyl-N-[(4-ethoxyphenyl)methylene]-
• CAS No: 98814-59-6
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 2682659
• PubChem ID: 94406
• Update Time: 2025-04-21

Benzenamine, 4-butyl-N-[(4-ethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-butyl-N-[(4-ethoxyphenyl)methylidene]aniline
• DB-047641
• E0262
• 98814-59-6
• DBOAVDSSZWDGTH-HMMYKYKNSA-N
• N-(p-Ethoxybenzylidene)-p-butylaniline
• AS-55810
• D90473
• AKOS002801516
• p-[(p-Ethoxybenzylidene)amino]butylbenzene
• DBOAVDSSZWDGTH-UHFFFAOYSA-N
• DTXSID0067505
• Benzenamine, 4-butyl-N-[(4-ethoxyphenyl)methylene]-
• N-(4-butylphenyl)-1-(4-ethoxyphenyl)methanimine
• Benzenamine,4-butyl-N-[(4-ethoxyphenyl)methylene]-
• N-(p-ethoxy-benzyli-dene)-p-n-butylaniline
• p-Ethoxybenzylidene p-butylaniline
• N-(4'-Ethoxybenzylidene)-4-n-butylaniline
• 4-Ethoxybenzylidene-4-butylanline
• N-(4-Ethoxybenzylidene)-4-butylaniline, 98%
• (E)-4-butyl-N-(4-ethoxybenzylidene)aniline
• 4-Ethoxybenzylidene-4-butylaniline
• 29743-08-6
• EBBA
• 4'-Ethoxybenzylidene-4-butylaniline
• DTXCID8038061
• EINECS 249-821-8
• MFCD00009465
• 4-Butyl-N-(4-ethoxybenzylidene)aniline
• N-(4-Ethoxybenzylidene)-4-butylaniline
• Benzenamine, 4-butyl-N-((4-ethoxyphenyl)methylene)-
• (E)-N-(4-Butylphenyl)-1-(4-ethoxyphenyl)methanimine
• CS-0183027
• NS00028768
• N-p-Ethoxybenzylidene-p-butylaniline
• SCHEMBL509663

• MDL： MFCD00009465
• Inchi： 1S/C19H23NO/c1-3-5-6-16-7-11-18(12-8-16)20-15-17-9-13-19(14-10-17)21-4-2/h7-15H,3-6H2,1-2H3/b20-15+
• InChI Key： DBOAVDSSZWDGTH-HMMYKYKNSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/C=N/C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 281.177964357Da
• Monoisotopic Mass: 281.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 21.6Ų